3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C18H16ClN3O2/c1-2-22(18(23)14-9-6-10-15(19)11-14)12-16-20-17(21-24-16)13-7-4-3-5-8-13/h3-11H,2,12H2,1H3
• InChI Key: UDGCPHQTKPCKLU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It belongs to the class of benzamide derivatives and has been synthesized using various methods. In

Mechanism of Action

The exact mechanism of action of 3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, it is believed to exert its biological activities by interacting with specific targets in cells. For example, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit bacterial growth by disrupting the bacterial cell wall.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to induce oxidative stress and DNA damage in cancer cells, leading to cell death. It has also been shown to inhibit the production of pro-inflammatory cytokines in immune cells, leading to anti-inflammatory effects. In addition, it has been found to have low toxicity in normal cells, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide in lab experiments is its relatively easy synthesis and availability. It has also been found to have good stability under various conditions. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics, which may limit its further development as a therapeutic agent.

Future Directions

There are several future directions for the research on 3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One of the potential areas of application is in the development of new antimicrobial agents, given its activity against various bacterial strains. Another area of interest is in the development of new anticancer agents, given its ability to induce apoptosis and cell cycle arrest in cancer cells. In addition, further research is needed to understand its mechanism of action and to optimize its pharmacokinetics and pharmacodynamics for potential clinical use.

Synthesis Methods

The synthesis of 3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been reported in various research studies. One of the commonly used methods involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carbaldehyde with 3-chloro-N-ethylbenzamide in the presence of a catalyst such as triethylamine or sodium hydride. The reaction leads to the formation of the target compound in good yield. Other methods involve the use of different starting materials and catalysts.

Scientific Research Applications

3-chloro-N-ethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been studied extensively for its potential applications in various fields. It has been found to possess antimicrobial, antitumor, and anti-inflammatory activities. In addition, it has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.